Neopentyl glycol dimethacrylate

Description

Neopentyl glycol dimethacrylate (NGDMA) is a chemical compound with versatile applications in scientific research and industrial settings. It is primarily used as a crosslinking agent in the synthesis of thermosetting polymers, which are valued for their rigidity and thermal stability once cured. NPGDMA enhances the mechanical properties of materials and demonstrates high stability against heat, light, and moisture, making it suitable for applications requiring durability. This compound is synthesized through the esterification of neopentyl glycol with methacrylic acid, a process often catalyzed by p-methyl benzenesulfonic acid. Industrial production involves reacting methyl methacrylate with neopentyl glycol, using a catalyst such as salt of wormwood and a polymerization inhibitor like tetramethyl piperidine nitrogen oxygen free radical tris phosphite.

NGDMA is used in various industrial applications, including the production of polymers and resins. It is also utilized in dental applications as a crosslinker in composite resins. Furthermore, NPGDMA can be employed as a peroxide crosslinked additional crosslinker in elastomeric vulcanization systems, improving the properties of vulcanized rubber . However, it is important to note that NPGDMA can cause skin irritation and allergic reactions upon contact and is a suspected respiratory irritant. When working with NPGDMA, appropriate safety measures should be taken to minimize exposure and prevent adverse health effects.

When compared to similar compounds such as Bisphenol A glycerolate dimethacrylate, Diurethane dimethacrylate, Triethylene glycol dimethacrylate, and Bisphenol A ethoxylate dimethacrylate, Neopentyl glycol dimethacrylate is particularly noted for its high stability against heat, light, and moisture. These properties make it an ideal choice for applications requiring durability. Neopentyl glycol (NPG), from which NPGDMA is derived, is also used to synthesize polyesters for paints, lubricants, plasticizers, and fiberglass-reinforced plastics, enhancing stability toward heat, light, and water .

• CAS No.: 104182-97-0
• Product Name: Neopentyl glycol dimethacrylate
• Molecular Formula: C13H20O4
• Molecular Weight: 240.29 g/mol
• IUPAC Name: [2,2-dimethyl-3-(2-methylprop-2-enoyloxy)propyl] 2-methylprop-2-enoate
• Standard InChI: InChI=1S/C13H20O4/c1-9(2)11(14)16-7-13(5,6)8-17-12(15)10(3)4/h1,3,7-8H2,2,4-6H3
• Standard InChIKey: ULQMPOIOSDXIGC-UHFFFAOYSA-N
• SMILES: CC(=C)C(=O)OCC(C)(C)COC(=O)C(=C)C
• Canonical SMILES: CC(=C)C(=O)OCC(C)(C)COC(=O)C(=C)C
• PubChem Compound: 16135
• Last Modified: Jul 17 2023